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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-difluoroethane

Cat. No.: B1293416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known toxicological data for three isomers

of dichlorodifluoroethane: 1,2-dichloro-1,1-difluoroethane (HCFC-132b), 1,1-dichloro-1,2-

difluoroethane (HCFC-132c), and 1,2-dichloro-1,2-difluoroethane. The information presented is

intended to assist researchers in understanding the potential hazards associated with these

compounds and to highlight areas where data is currently lacking.

Data Summary
The available quantitative and qualitative toxicity data for the dichlorodifluoroethane isomers

are summarized in the tables below. It is important to note that comprehensive toxicological

data is not available for all isomers, limiting a direct comparative assessment.

Table 1: Physical and Chemical Properties
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Property
1,2-dichloro-1,1-
difluoroethane
(HCFC-132b)

1,1-dichloro-1,2-
difluoroethane
(HCFC-132c)

1,2-dichloro-1,2-
difluoroethane

CAS Number 1649-08-7[1] 1842-05-3[2] 431-06-1[3]

Molecular Formula C₂H₂Cl₂F₂[1] C₂H₂Cl₂F₂[2] C₂H₂Cl₂F₂[3]

Molecular Weight 134.94 g/mol [4] 134.93 g/mol [2] 134.94 g/mol

Boiling Point 46-47 °C[1] 45.1 °C[2] Data not available

Appearance Colorless liquid[1]
Clear, colorless

liquid[2]
Data not available

Table 2: Acute Toxicity Data

Toxicity Endpoint
1,2-dichloro-1,1-
difluoroethane
(HCFC-132b)

1,1-dichloro-1,2-
difluoroethane
(HCFC-132c)

1,2-dichloro-1,2-
difluoroethane

4-hour Approximate

Lethal Concentration

(ALC), Rat

110,000 mg/m³[5] Data not available Data not available

30-minute LC50,

Mouse
269,000 mg/m³[3] Data not available Data not available

Lowest Observed

Lethal Concentration

(LCLo), Rat (4h)

20,000 ppm[1] Data not available Data not available

Approximate Oral

Lethal Dose (ALD),

Rat

25,000 mg/kg[5]

Toxic if swallowed

(GHS Hazard

Statement H301)[2]

Data not available

Inhalation Hazard
Weak anaesthetic at

high concentrations[5]

Toxic if inhaled (GHS

Hazard Statement

H331)[2]

Data not available

Table 3: Other Toxicological Data
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Endpoint
1,2-dichloro-1,1-
difluoroethane
(HCFC-132b)

1,1-dichloro-1,2-
difluoroethane
(HCFC-132c)

1,2-dichloro-1,2-
difluoroethane

Skin Irritation Mild irritant[5] Data not available Data not available

Eye Irritation Mild irritant[5] Data not available Data not available

Skin Sensitization Not a sensitizer[5] Data not available Data not available

Cardiac Sensitization

(Dog)

Sensitizing at ≥

27,500 mg/m³ with

adrenaline

challenge[5]

Data not available Data not available

Mutagenicity (Ames

Test)
Not mutagenic[5] Data not available Data not available

Developmental

Toxicity

Slight maternal and

possible embryotoxic

effect at high

exposure levels[5]

Data not available Data not available

Carcinogenicity No data available[5] Data not available Data not available

Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for the interpretation and

replication of study results. The following sections outline standard protocols for experiments

cited in this guide.

Acute Inhalation Toxicity (OECD Test Guideline 403)
This protocol is designed to determine the median lethal concentration (LC50) of a substance.

Animal Selection: Young, healthy adult rats of a common laboratory strain are used.

Exposure: Animals are exposed to the test substance as a vapor in a whole-body or nose-

only inhalation chamber for a fixed period, typically 4 hours.
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Concentrations: A range of concentrations are tested to elicit a dose-response relationship.

Observations: Animals are monitored for clinical signs of toxicity during and after exposure

for up to 14 days.

Endpoint: The primary endpoint is mortality, from which the LC50 value is calculated.

Cardiac Sensitization
This test evaluates the potential of a substance to induce cardiac arrhythmias in the presence

of epinephrine.

Animal Model: The beagle dog is the most commonly used animal model for this assay.

Procedure: The conscious animal is fitted with a mask for inhalation of the test compound.

An intravenous line is established for the administration of epinephrine.

Exposure and Challenge: The animal is exposed to a specific concentration of the test

substance for a set period (e.g., 5-10 minutes). During exposure, a challenge dose of

epinephrine is administered intravenously.

Monitoring: The electrocardiogram (ECG) is continuously monitored for the occurrence of

cardiac arrhythmias.

Endpoint: A positive response is characterized by the induction of a life-threatening

arrhythmia.

Bacterial Reverse Mutation Test (Ames Test)
The Ames test is a widely used method for identifying substances that can cause gene

mutations.

Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine

(i.e., they cannot synthesize it and require it for growth) are used.

Metabolic Activation: The test is performed with and without a mammalian liver extract (S9

fraction) to assess the mutagenicity of the parent compound and its metabolites.
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Procedure: The tester strains are exposed to the test substance on a histidine-limited agar

medium.

Endpoint: If the substance is a mutagen, it will cause a reverse mutation in the bacteria,

allowing them to synthesize histidine and form visible colonies. The number of revertant

colonies is an indication of the mutagenic potential of the substance.

Metabolic Pathway of 1,2-dichloro-1,1-
difluoroethane (HCFC-132b)
The metabolism of HCFC-132b is believed to be initiated by cytochrome P450 enzymes,

particularly CYP2E1.[3][6]

1,2-dichloro-1,1-difluoroethane
(HCFC-132b)

Unstable Intermediate

Oxidation

Cytochrome P450 2E1

Chlorodifluoroacetic acid

Other Metabolites

Click to download full resolution via product page

Caption: Proposed metabolic pathway of HCFC-132b.

Experimental Workflow for Acute Inhalation Toxicity
The following diagram illustrates a typical workflow for an acute inhalation toxicity study.
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Caption: Workflow for an acute inhalation toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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